molecular formula C15H10F3N3O3 B5507586 N-(2-furylmethyl)-3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazole-5-carboxamide

N-(2-furylmethyl)-3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazole-5-carboxamide

Cat. No. B5507586
M. Wt: 337.25 g/mol
InChI Key: KBFATJXVOFRZRC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

N-(2-furylmethyl)-3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazole-5-carboxamide is synthesized through complex chemical reactions. The synthesis involves the formation of 1,2,4-oxadiazole rings, which are integral to the structure of the compound. This process often includes reactions such as the condensation of aldehydes and acetophenones with acid hydrazides to form Schiff's bases, followed by cyclization to yield 1,3,4-oxadiazole derivatives (Latthe & Badami, 2007).

Molecular Structure Analysis

The molecular structure of compounds related to N-(2-furylmethyl)-3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazole-5-carboxamide is characterized by crystallography. For example, the crystal and molecular structure of 5-phenyl-1,2,4-oxadiazole-3-carboxamide, a related compound, has been determined using single-crystal X-ray analysis (Viterbo, Calvino, & Serafino, 1980).

Chemical Reactions and Properties

1,3,4-oxadiazole derivatives, key components of this compound, are versatile in their chemical reactions. They can undergo various transformations, such as ring transformations and reactions with different chemical agents, which affect their chemical properties (Milcent, Barbier, Tzirenstchikow, & Lebreton, 1989).

Physical Properties Analysis

The physical properties of 1,3,4-oxadiazole derivatives, integral to the compound , are often studied through methods like X-ray crystallography, which provides detailed information on their crystalline structure and density (Willer, Storey, Deschamps, & Frisch, 2013).

Chemical Properties Analysis

The chemical properties of these compounds are influenced by their structural features. For instance, substitutions at various positions on the oxadiazole ring can significantly impact their reactivity and interaction with other molecules (Palanki et al., 2000).

Scientific Research Applications

Synthesis of Heterocyclic Compounds

Research indicates that compounds containing the 1,2,4-oxadiazole moiety, similar to N-(2-furylmethyl)-3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazole-5-carboxamide, are utilized in the synthesis of arylated furans and thiophenes, offering pathways to develop heterobiaryl compounds with potential biological activities (Bumagin et al., 2019). These syntheses often leverage bimetallic composite catalysts in aqueous media, highlighting the compound's role in facilitating environmentally friendly chemical reactions.

Antimicrobial and Anticancer Properties

A series of 1,4-disubstituted 1,2,3-triazole derivatives bearing structural similarities to N-(2-furylmethyl)-3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazole-5-carboxamide have been synthesized and evaluated for their antimicrobial properties. These compounds have shown moderate to good activities against various bacterial and fungal strains (Jadhav et al., 2017). Moreover, derivatives of 1,3,4-oxadiazole have been designed and assessed for anticancer activity, with some compounds displaying significant efficacy against multiple cancer cell lines, thereby underscoring the therapeutic potential of such compounds in oncology (Ravinaik et al., 2021).

Advanced Organic Synthesis Techniques

The synthesis of 1,2,4-oxadiazole-3-carboxamide derivatives, including those structurally related to the compound , has been facilitated by novel preparation methods that promise high yields and reduced environmental impact. Such advancements in synthetic chemistry techniques underscore the compound's role in the development of new pharmaceuticals and materials (Du et al., 2021).

properties

IUPAC Name

N-(furan-2-ylmethyl)-3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazole-5-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H10F3N3O3/c16-15(17,18)10-4-1-3-9(7-10)12-20-14(24-21-12)13(22)19-8-11-5-2-6-23-11/h1-7H,8H2,(H,19,22)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KBFATJXVOFRZRC-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC(=C1)C(F)(F)F)C2=NOC(=N2)C(=O)NCC3=CC=CO3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H10F3N3O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

337.25 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(furan-2-ylmethyl)-3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazole-5-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.